Cas no 76263-38-2 (2-Oxa-7-azaspiro[4.5]decane-10-carboxylic acid, 1,6,8-trioxo-, Methyl ester)

• Product Name: 2-Oxa-7-azaspiro[4.5]decane-10-carboxylic acid, 1,6,8-trioxo-, Methyl ester
• CAS No: 76263-38-2
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• CID: 831885
• PubChem ID: 12645608
• Update Time: 2025-04-19

2-Oxa-7-azaspiro[4.5]decane-10-carboxylic acid, 1,6,8-trioxo-, Methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.5]decane-10-carboxylic acid, 1,6,8-trioxo-, Methyl ester
• Methyl 1,6,8-trioxo-2-oxa-7-azaspiro[4.5]decane-10-carboxylate
• 10-Methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one
• 10-methoxy-4H-benzo< 4,5> cyclohepta< 1,2-b> thiophen-4-one
• 10-methoxy-benzo[4,5]cyclohepta[1,2-b]thiophen-4-one
• 10-Methoxycarbonyl-1,6,8-trioxo-2-oxa-7-azaspiro[4,5]decan
• 10-Methoxycarbonyl-1,6,8-trioxo-2-oxa-7-azaspiro< 4,5> decan
• AC1MCSEG
• Benzothiophen-10-methoxy-cycloheptanone
• CTK5B0430
• Oprea1_275274
• 2-Oxa-7-azaspiro[4.5]decane-10-carboxylic acid,1,6,8-trioxo-,methyl ester
• 76263-38-2

• Inchi： 1S/C10H11NO6/c1-16-7(13)5-4-6(12)11-8(14)10(5)2-3-17-9(10)15/h5H,2-4H2,1H3,(H,11,12,14)
• InChI Key： XQLOOWIWXWHRON-UHFFFAOYSA-N
• SMILES： O1CCC2(C1=O)C(NC(CC2C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 241.05863707g/mol
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.8Ų